3,4-Dihydroxymandelic acid
Cat. No. B014159
:
775-01-9
M. Wt: 184.15 g/mol
InChI Key: RGHMISIYKIHAJW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:19][OH:20].[OH:1][CH:2]([C:3]([OH:4])=[O:5])[c:6]1[cH:7][cH:8][c:9]([OH:10])[c:11]([OH:12])[cH:13]1.[S:14](=[O:15])(=[O:16])([OH:17])[OH:18]>>[OH:1][CH:2]([C:3]([O:4][CH3:19])=[O:5])[c:6]1[cH:7][cH:8][c:9]([OH:10])[c:11]([OH:12])[cH:13]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(O)C(O)c1ccc(O)c(O)c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(=O)(O)O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC(=O)C(O)c1ccc(O)c(O)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
